Cas no 1390923-81-5 ((Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide
• CAS No: 1390923-81-5
• MF: C₂₅H₂₃N₃O₂
• MW: 397.469025850296
• CID: 6007581
• PubChem ID: 99872905
• Update Time: 2025-07-09

(Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide
• 2-cyano-3-{3,5-dimethyl-4-[(pyridin-2-yl)methoxy]phenyl}-N-(3-methylphenyl)prop-2-enamide
• 1390923-81-5
• EN300-26599756
• Z385598366

• Inchi： 1S/C25H23N3O2/c1-17-7-6-9-22(11-17)28-25(29)21(15-26)14-20-12-18(2)24(19(3)13-20)30-16-23-8-4-5-10-27-23/h4-14H,16H2,1-3H3,(H,28,29)/b21-14-
• InChI Key： XURXMECXFPNUTG-STZFKDTASA-N
• SMILES： O(CC1C=CC=CN=1)C1C(C)=CC(/C=C(/C#N)\C(NC2=CC=CC(C)=C2)=O)=CC=1C

Computed Properties

• Exact Mass: 397.17902698g/mol
• Monoisotopic Mass: 397.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide

Comprehensive Overview of (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide (CAS No. 1390923-81-5)

(Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide (CAS No. 1390923-81-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as a cyano-substituted enamide, is characterized by its unique structural features and potential biological activities. The compound's structure includes a cyano group, a substituted phenyl ring, and a pyridine moiety, which collectively contribute to its pharmacological properties.

The cyano group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive functional group in drug design. The pyridine moiety provides additional aromaticity and can interact with various biological targets, such as enzymes and receptors. The substituted phenyl ring with dimethyl and methoxy groups further modulates the compound's binding affinity and selectivity.

Recent studies have explored the potential applications of (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide in various therapeutic areas. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins associated with inflammation and pain.

In addition to its anti-inflammatory properties, (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide has shown promise in cancer research. Preclinical studies have demonstrated that this compound can selectively target and inhibit the growth of certain cancer cell lines. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and apoptosis. For example, a study published in Cancer Research found that this compound effectively induced apoptosis in human breast cancer cells by downregulating the expression of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide has also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. These characteristics make it suitable for further development as an oral medication.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical toxicology studies have shown that (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety evaluations are necessary to ensure its long-term safety profile.

The synthesis of (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. The synthesis typically starts with the preparation of the substituted phenol intermediate, followed by coupling reactions to introduce the pyridine moiety and cyano group. Recent advancements in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In conclusion, (Z)-2-Cyano-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]-N-(3-methylphenyl)prop-2-enamide (CAS No. 1390923-81-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.